Cas no 123064-44-8 (1,2-dimethyl-2,9-dihydro-7H-beta-carbolin-7-one)

1,2-dimethyl-2,9-dihydro-7H-beta-carbolin-7-one structure
123064-44-8 structure
Product Name:1,2-dimethyl-2,9-dihydro-7H-beta-carbolin-7-one
CAS No:123064-44-8
MF:C13H12N2O
MW:212.247182846069
CID:1215665
PubChem ID:180157
Update Time:2025-04-20

1,2-dimethyl-2,9-dihydro-7H-beta-carbolin-7-one Chemical and Physical Properties

Names and Identifiers

    • 1,2-dimethyl-2,9-dihydro-7H-beta-carbolin-7-one
    • 1,2-dimethyl-9H-pyrido[3,4-b]indol-7-one
    • 1,2-Dimethyl-9H-pyrido(3,4-b)indol-7-one
    • 123064-44-8
    • 1,2-Dimethyl-2,9-dihydro-7H-pyrido[3,4-b]indol-7-one
    • 9H-Pyrido(3,4-b)indol-7-one, 1,2-Dimethyl-
    • DTXSID50924363
    • Inchi: 1S/C13H12N2O/c1-8-13-11(5-6-15(8)2)10-4-3-9(16)7-12(10)14-13/h3-7,14H,1-2H3
    • InChI Key: DWXVLSIMGPCVKY-UHFFFAOYSA-N
    • SMILES: O=C1C=CC2C(=C1)NC1=C(C)N(C)C=CC1=2

Computed Properties

  • Exact Mass: 212.09506
  • Monoisotopic Mass: 212.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 544
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 32.3Ų

Experimental Properties

  • PSA: 32.34
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